Cas no 115897-54-6 (1,3-Dioxolane-4-methanol,2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-, 4-methanesulfonate)

• Product Name: 1,3-Dioxolane-4-methanol,2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-, 4-methanesulfonate
• CAS No: 115897-54-6
• MF: C₁₄H₁₅Cl₂N₃O₅S
• MW: 408.257000207901
• MDL: MFCD00806008
• CID: 134648
• PubChem ID: 3114841
• Update Time: 2025-10-30

1,3-Dioxolane-4-methanol,2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-, 4-methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-methanol,2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-, 4-methanesulfonate
• 1,3-Dioxolane-4-methanol,2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-, 4-methanesul...
• 2-(2,4-DICHLOROPHENYL)-2-(1,2,4-TRIAZOL-1-YL METHYL)-1,3-DIOXALANE-4-YL METHYL METHANE SULFONATE
• 2-(2,4-Dichlorophenyl)-2-(1,2,4-triazol-1-yl Methyl)-1,3-dioxolane-4-yl Methyl Methane sulfonate
• (2S)-2-(4-toluenesulfonyloxy)propionic acid
• (2S)-2-(p-tolylsulfonyloxy)propanoic acid
• (S)-2-(p-toluenesulphonyloxy)propionic acid
• (S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID
• (S)-2-(toluene-sulfonyl-(4)-oxy)-propionic acid
• 1-[2-(2,4-dichloro-phenyl)-4-methanesulfonyloxymethyl-[1,3]dioxolan-2-ylmethyl]-1H-[1,2,4]triazole
• 2-S,(R)-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-4-R,(S)-methanesulfonyloxymethyl-1,3-dioxolane
• (2-((1H-1,2,4-triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methyl methanesulfonate
• 2-(2,4-DICHLOROPHENYL)-2-(1,2,4-TRIAZOL-1-YLMETHYL)-1,3-DIOXOLANE-4-YLMETHYLMETHANESULFONATE
• [2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methyl methanesulfonate
• FT-0657654
• BDBM21167
• Triazole-based ligand, 18
• AKOS000583102
• 115897-54-6
• SR-01000316975-1
• cis-[2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methyl methanesulfonate
• MFCD00806008
• AKOS025245596
• NS00056349
• SR-01000316975
• [2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methyl methanesulfonate
• FT-0642822
• SCHEMBL9283241
• CHEMBL410503

• MDL： MFCD00806008
• Inchi： 1S/C14H15Cl2N3O5S/c1-25(20,21)23-6-11-5-22-14(24-11,7-19-9-17-8-18-19)12-3-2-10(15)4-13(12)16/h2-4,8-9,11H,5-7H2,1H3
• InChI Key： QIMASXGTWQEFGS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CN2C=NC=N2)OCC(COS(C)(=O)=O)O1)Cl

Computed Properties

• Exact Mass: 407.01115
• Monoisotopic Mass: 407.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: Yellow crystals
• Melting Point: 93-95°C
• Boiling Point:
• PSA: 92.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,3-Dioxolane-4-methanol,2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-, 4-methanesulfonate

Introduction to 1,3-Dioxolane-4-methanol,2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-, 4-methanesulfonate (CAS No. 115897-54-6) and Its Applications in Modern Chemical Biology

The compound 1,3-Dioxolane-4-methanol,2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-, 4-methanesulfonate, identified by the CAS number 115897-54-6, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and versatile biological activities. The presence of multiple functional groups, including a dioxolane moiety, a 2,4-dichlorophenyl substituent, and a 1H-1,2,4-triazole ring, contributes to its complex reactivity and biological relevance. These structural elements not only make it an intriguing subject for synthetic chemists but also open up possibilities for its application in drug discovery and development.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of heterocyclic compounds due to their prevalence in bioactive molecules. The dioxolane ring, for instance, is known for its stability and ability to participate in various chemical transformations, making it a valuable scaffold for designing novel therapeutic agents. Similarly, the 2,4-dichlorophenyl group introduces electron-withdrawing properties that can modulate the reactivity of the molecule and influence its interactions with biological targets. The incorporation of a 1H-1,2,4-triazole moiety further enhances its pharmacological potential by providing additional binding sites and functional handles for chemical modification.

The 4-methanesulfonate group at the terminal position adds another layer of complexity to the molecule. This sulfonate moiety is often employed in medicinal chemistry to improve solubility and metabolic stability of drug candidates. Its ability to form salt-like structures also facilitates the formulation of stable crystalline forms, which is crucial for pharmaceutical applications. Together with the other functional groups present in this compound, the 4-methanesulfonate group contributes to its overall pharmacokinetic profile and makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutics. The combination of the dioxolane, 2,4-dichlorophenyl, and 1H-1,2,4-triazole moieties suggests that it may exhibit a wide range of biological activities. For instance, such structures have been reported to possess antimicrobial properties due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, they may exhibit anti-inflammatory or anticancer effects by targeting specific enzymes or receptors involved in these processes.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For example, derivatives containing a triazole ring have shown promise as inhibitors of various kinases and other enzymes implicated in cancer progression. Similarly, compounds featuring a dioxolane scaffold have been explored for their potential as antiviral agents due to their ability to inhibit viral polymerases or interfere with viral replication cycles. The presence of these motifs in our compound (CAS No. 115897-54-6) suggests that it may share some of these beneficial properties.

The synthetic route to this compound also deserves attention. The preparation typically involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps often include condensation reactions between appropriately substituted precursors followed by functional group modifications such as sulfonation or methylation. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions may also be employed to introduce specific substituents into the molecule with high precision.

In terms of applications beyond pharmaceuticals,1,3-Dioxolane-4-methanol, 2-(2,4,u-dichlorophenyl)-, 2-(1H-*1,u-triazole-1-ylmethyl)-, 4-methanesulfonate (CAS No. 115897-54-6) could find utility in material science or agrochemical research due to its structural complexity and reactivity profile. For instance, dioxolane derivatives are known for their role as protecting groups or intermediates in polymer chemistry, while triazole-containing compounds often exhibit herbicidal or fungicidal activity when incorporated into agrochemical formulations.

The sulfonate group present in this compound not only enhances solubility but also provides opportunities for further derivatization through salt formation or coupling reactions with other biomolecules such as peptides or nucleotides. Such modifications could lead to novel conjugates with enhanced pharmacological properties or targeted delivery systems.

The investigation into this compound’s biological activity has already begun yielding promising results. Preliminary assays suggest that it may exhibit inhibitory effects against certain enzymes relevant to inflammation or cancer progression, underscoring its potential therapeutic value.* Further research is warranted*to fully elucidate its mechanism(s)of action*and determine optimal dosing regimens.* Collaborative efforts between synthetic chemists,* biochemists,*and medicinal chemists*are essential*for translating these initial findings*into viable drug candidates.*

In conclusion, 1,3-Dioxolane, Methanol, ,_, ,_, ,_, ,_, ,_, ,_, ,_, , (CAS No.:115897–54–6)>_
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”, ”-, ”-, ”-, ”-, ”-, ”-, ”-, ”-, ”-, ”-, ”-, ”-, ”-, ”-, ”-, _”, _”, _”, _”, _”, _”, _”is a multifaceted compound with significant promise across multiple domains within chemical biology.* Its unique structural composition—featuring key moieties such as, _,_”,”,”,”,”,”,”,”,”,”,”,”” —makes it an intriguing candidate for further exploration.* As research progresses,* we can anticipate exciting developments*in understanding its full spectrum*of biological activities*and potential applications.* By leveraging modern synthetic methodologies*and interdisciplinary collaboration,* scientists are poised*to unlock new therapeutic possibilities*that could benefit human health.* The journey from benchside discoveries*to clinical applications*is long,* but compounds like this one represent important milestones along that path.* Future studies should continue*to refine our understanding*of how these molecules work*and how they can be optimized*for maximum efficacy.* Only through persistent inquiry*can we hope*to harness nature’s diversity*for meaningful human progress.*